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Compound of Interest

Compound Name: Fluticasone Propionate Dithioacid

Cat. No.: B16346402

Get Quote

This guide provides a comprehensive comparison of various analytical methodologies for the

quantification of Fluticasone Propionate, a potent synthetic corticosteroid used in the treatment

of asthma and allergic rhinitis.[1][2] Due to its low systemic bioavailability and consequently low

plasma concentrations at therapeutic doses, highly sensitive and robust analytical methods are

required for pharmacokinetic studies and quality control of pharmaceutical formulations.[1][3]

This document summarizes and compares the performance of several published High-

Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography

(UPLC), and Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) methods.

Quantitative Method Performance
The following tables summarize the key performance parameters of different analytical

methods for the quantification of Fluticasone Propionate.

Table 1: Comparison of LC-MS/MS Methods for Fluticasone Propionate Quantification in

Human Plasma
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Parameter
Method 1 (LC-
MS/MS)[1][3]

Method 2
(Microflow LC-
MS/MS)[4]

Method 3 (LC-
MS/MS)[5]

Method 4
(UPLC-MS/MS)
[6]

Instrumentation
SCIEX QTRAP

6500 System

ionKey/MS

System with

Xevo TQ-S MS

LC-(APCI)

MS/MS

ACQUITY UPLC

I-Class System,

Xevo TQ-XS MS

Matrix
Human K2EDTA

Plasma
Human Plasma Human Plasma Human Plasma

Linearity Range
0.200 - 120

pg/mL

0.244 - 250

pg/mL
10 - 1000 pg/mL 0.2 - 20 pg/mL

Lower Limit of

Quantification

(LLOQ)

0.200 pg/mL

(200 fg/mL)
0.48 pg/mL 10 pg/mL 0.2 pg/mL

Sample Volume 500 µL

520 µL (plasma)

+ 60 µL (spiking

solution)

Not Specified 600 µL

Internal Standard
Fluticasone

propionate-D3

d3-fluticasone

propionate
13C3-labeled FP None Used

Accuracy (%

Bias)

Not explicitly

stated

Not explicitly

stated
< 11% ≤15%

Precision (% CV)
Not explicitly

stated

Not explicitly

stated
< 15% ≤6%

Table 2: Comparison of HPLC and UPLC Methods for Fluticasone Propionate Quantification in

Pharmaceutical Formulations
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Parameter
Method 5
(UPLC-UV)[7]

Method 6
(HPLC-UV)[2]

Method 7 (RP-
HPLC)[8][9]

Method 8
(HPLC-UV,
USP
Monograph)

Instrumentation

Waters Acquity

UPLC with PDA

Detector

Liquid

Chromatograph

with UV Detector

JASCO HPLC

with UV-VIS

Detector

HPLC with UV

Detector

Matrix
Nasal Spray

Formulation

Inhalation

Particles

Pharmaceutical

Formulation

Bulk

Drug/Formulation

Linearity Range
Not explicitly

stated

0.03 - 0.09

mg/mL

Not explicitly

stated, r² =

0.9999

0.01 - 0.07

mg/mL

Limit of Detection

(LOD)

Not explicitly

stated
0.0067 mg/mL

Not explicitly

stated
0.86 µg/mL

Limit of

Quantification

(LOQ)

Not explicitly

stated
0.0203 mg/mL

Not explicitly

stated
2.6 µg/mL

Wavelength 239 nm 236 nm 235 nm Not Specified

Accuracy (%

Recovery)

Not explicitly

stated
99.9% - 101.6% 98% - 102% Not Applicable

Precision (%

RSD)

Not explicitly

stated
< 5.9% at LOQ < 2%

< 2% for

standard solution

Experimental Protocols
This section provides detailed methodologies for the sample preparation and analysis of

Fluticasone Propionate as described in the cited literature.

Sample Preparation:

Spike 500 µL of human K2EDTA plasma with 50 µL of Fluticasone propionate-D3 internal

standard solution (25 pg/mL).
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Perform protein precipitation.

Subject the sample to reverse phase Solid Phase Extraction (SPE) using a Cleanert S

C18-SPE cartridge.

Wash the cartridge with water, followed by two washes with 25% methanol.

Elute the analyte with dichloromethane.

Dry the eluent under a nitrogen stream at 40°C.

Reconstitute the dried sample in 200 µL of the mobile phase.

LC-MS/MS Analysis:

System: SCIEX QTRAP 6500 System.

Software: Analyst® Software version 1.6 for data acquisition and Multiquant™ Software

3.0.2 for processing.

Quantification: Summation of peak area response for two intense product ions (m/z 293.2

and 313.2) for Fluticasone Propionate. The product ion at m/z 313.2 was used for the

internal standard.

Sample and Standard Preparation:

Prepare a stock standard solution of Fluticasone Propionate at 0.6 mg/mL in ethanol.

Prepare working standard solutions with concentrations ranging from 0.030 to 0.090

mg/mL by diluting the stock solution with ethanol.

HPLC Analysis:

Column: C18 column.

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (60:40, v/v).

Detector: UV detector at a wavelength of 236 nm.
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Validation: The method was validated according to ICH guidelines for selectivity, range,

linearity, accuracy, detection limit, quantitation limit, precision, and robustness.

Visualizations
The following diagrams illustrate the experimental workflows for the quantification of

Fluticasone Propionate.

Sample Preparation (LC-MS/MS in Plasma)

Analysis

500 µL Human Plasma

Spike with Internal Standard
(Fluticasone propionate-D3)

Protein Precipitation

Solid Phase Extraction (SPE)
(C18 Cartridge)

Wash Cartridge
(Water & 25% Methanol)

Elute with Dichloromethane

Dry Down under Nitrogen

Reconstitute in Mobile Phase

LC-MS/MS Analysis
(SCIEX QTRAP 6500)

Data Acquisition & Processing

Click to download full resolution via product page

Caption: Workflow for LC-MS/MS quantification of Fluticasone Propionate in human plasma.
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Standard & Sample Preparation (HPLC-UV)

Analysis

Prepare Stock Solution
(0.6 mg/mL in Ethanol)

Prepare Working Standards
(0.03 - 0.09 mg/mL)

HPLC Analysis
(C18 Column, ACN:H2O)

Extract Sample from Matrix

UV Detection (236 nm)

Quantification

Click to download full resolution via product page

Caption: Workflow for HPLC-UV quantification of Fluticasone Propionate in pharmaceutical

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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